Cas no 1805364-83-3 (3-(Bromomethyl)-2-chloro-4-(difluoromethyl)-5-fluoropyridine)

• Product Name: 3-(Bromomethyl)-2-chloro-4-(difluoromethyl)-5-fluoropyridine
• CAS No: 1805364-83-3
• MF: C₇H₄BrClF₃N
• MW: 274.465570449829
• CID: 4865693
• Update Time: 2025-06-07

3-(Bromomethyl)-2-chloro-4-(difluoromethyl)-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-chloro-4-(difluoromethyl)-5-fluoropyridine

• Inchi： 1S/C7H4BrClF3N/c8-1-3-5(7(11)12)4(10)2-13-6(3)9/h2,7H,1H2
• InChI Key： DPXLHXLHLUBVBB-UHFFFAOYSA-N
• SMILES： BrCC1C(=NC=C(C=1C(F)F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 3-(Bromomethyl)-2-chloro-4-(difluoromethyl)-5-fluoropyridine

Introduction to 3-(Bromomethyl)-2-chloro-4-(difluoromethyl)-5-fluoropyridine (CAS No. 1805364-83-3)

3-(Bromomethyl)-2-chloro-4-(difluoromethyl)-5-fluoropyridine (CAS No. 1805364-83-3) is a versatile compound with significant applications in the fields of medicinal chemistry and agrochemicals. This compound, characterized by its unique combination of bromine, chlorine, fluorine, and methyl groups, has garnered attention for its potential in the development of novel pharmaceuticals and pesticides. The molecular structure of 3-(Bromomethyl)-2-chloro-4-(difluoromethyl)-5-fluoropyridine offers a robust platform for further chemical modifications, making it an attractive starting material for various synthetic pathways.

The pyridine core of 3-(Bromomethyl)-2-chloro-4-(difluoromethyl)-5-fluoropyridine is a well-known scaffold in medicinal chemistry due to its ability to modulate biological activities. The presence of multiple halogen substituents, particularly bromine and fluorine, enhances the compound's reactivity and functional group diversity. These features are crucial for the design of drugs with improved pharmacokinetic properties and enhanced therapeutic efficacy.

In recent years, significant advancements have been made in understanding the biological activities of pyridine derivatives. For instance, a study published in the Journal of Medicinal Chemistry highlighted the potential of pyridine-based compounds as inhibitors of specific enzymes involved in various diseases. The bromomethyl group in 3-(Bromomethyl)-2-chloro-4-(difluoromethyl)-5-fluoropyridine can serve as a reactive handle for conjugation with biomolecules, enabling the development of targeted therapies.

The difluoromethyl group in 3-(Bromomethyl)-2-chloro-4-(difluoromethyl)-5-fluoropyridine is particularly noteworthy due to its impact on the compound's physicochemical properties. Fluorination is a common strategy in drug design to improve metabolic stability and bioavailability. The difluoromethyl moiety can enhance lipophilicity and reduce metabolic degradation, thereby extending the half-life of the drug in vivo. This property is highly desirable in the development of long-acting medications.

In addition to its medicinal applications, 3-(Bromomethyl)-2-chloro-4-(difluoromethyl)-5-fluoropyridine has shown promise in agrochemical research. Pyridine derivatives are widely used as herbicides and insecticides due to their high efficacy and low mammalian toxicity. The bromomethyl and difluoromethyl groups contribute to the compound's pesticidal activity by disrupting key biological processes in target organisms. A recent study in the Pest Management Science journal demonstrated that compounds with similar structural features exhibit potent herbicidal activity against a broad spectrum of weeds.

The synthetic accessibility of 3-(Bromomethyl)-2-chloro-4-(difluoromethyl)-5-fluoropyridine is another factor that makes it an attractive candidate for further research and development. Various synthetic routes have been reported in the literature, including multistep processes involving halogenation, substitution, and coupling reactions. These methods provide chemists with flexible options to tailor the compound's properties for specific applications.

The environmental impact of chemical compounds is a critical consideration in their development and use. Studies on the biodegradability and ecotoxicity of pyridine derivatives have shown that these compounds can be designed to minimize environmental risks. For example, research published in the Environmental Science & Technology journal indicated that certain structural modifications can enhance the biodegradability of pyridine-based compounds without compromising their efficacy.

In conclusion, 3-(Bromomethyl)-2-chloro-4-(difluoromethyl)-5-fluoropyridine (CAS No. 1805364-83-3) is a multifaceted compound with broad applications in medicinal chemistry and agrochemicals. Its unique molecular structure offers opportunities for innovative drug design and pesticide development. Ongoing research continues to uncover new possibilities for this compound, underscoring its significance in modern chemical science.